3-[(2-chlorobenzoyl)amino]-2-hydroxybenzoic acid

• IUPAC Name: 3-[(2-chlorobenzoyl)amino]-2-hydroxybenzoic acid
• InChI: InChI=1S/C14H10ClNO4/c15-10-6-2-1-4-8(10)13(18)16-11-7-3-5-9(12(11)17)14(19)20/h1-7,17H,(H,16,18)(H,19,20)
• InChI Key: HYDFGSWEMTWMLC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=CC(=C2O)C(=O)O)Cl
• Molecular Formula: C14H10ClNO4
• Molecular Weight: 291.68 g/mol

Description

3-[(2-chlorobenzoyl)amino]-2-hydroxybenzoic acid is an organic compound with the molecular formula C14H10ClNO3 It is a derivative of benzoic acid, featuring a chlorobenzoyl group and an amino group attached to the benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(2-chlorobenzoyl)amino]-2-hydroxybenzoic acid typically involves the reaction of 2-chlorobenzoyl chloride with 3-amino-2-hydroxybenzoic acid. The reaction is carried out in the presence of a base, such as pyridine or triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature or slightly elevated temperatures to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of 3-[(2-chlorobenzoyl)amino]-2-hydroxybenzoic acid may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

3-[(2-chlorobenzoyl)amino]-2-hydroxybenzoic acid can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or carboxylic acid.

Reduction: The chlorobenzoyl group can be reduced to a benzyl group.

Substitution: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a palladium catalyst.

Substitution: Nucleophiles like sodium azide (NaN3) or thiourea (NH2CSNH2) under basic conditions.

Major Products Formed

Oxidation: Formation of 3-[(2-chlorobenzoyl)amino]-2-ketobenzoic acid or 3-[(2-chlorobenzoyl)amino]-2-carboxybenzoic acid.

Reduction: Formation of 3-[(2-benzyl)amino]-2-hydroxybenzoic acid.

Substitution: Formation of 3-[(2-substituted benzoyl)amino]-2-hydroxybenzoic acid derivatives.

Scientific Research Applications

3-[(2-chlorobenzoyl)amino]-2-hydroxybenzoic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential interactions with biological macromolecules, such as proteins and nucleic acids.

Medicine: Investigated for its potential pharmacological properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-[(2-chlorobenzoyl)amino]-2-hydroxybenzoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects. The exact molecular pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

3-amino-2-hydroxybenzoic acid: Lacks the chlorobenzoyl group, making it less hydrophobic.

2-chlorobenzoyl chloride: Used as a reagent in the synthesis of 3-[(2-chlorobenzoyl)amino]-2-hydroxybenzoic acid.

3-[(2-bromobenzoyl)amino]-2-hydroxybenzoic acid: Similar structure but with a bromine atom instead of chlorine.

Uniqueness

3-[(2-chlorobenzoyl)amino]-2-hydroxybenzoic acid is unique due to the presence of both a chlorobenzoyl group and an amino group on the benzoic acid scaffold. This combination imparts distinct chemical properties, such as increased hydrophobicity and potential for specific interactions with biological targets, making it valuable for various research applications.